1-((3-(2-Hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea
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Description
1-((3-(2-Hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C15H19F3N2O4 and its molecular weight is 348.322. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Modification of Polymers
Hydroxyalkyl-substituted ureas are utilized in modifying epoxy and urethane polymers to enhance their performance. These modifications aim to improve the physical properties of polymers by incorporating urea derivatives that offer low melting points and good compatibility with various oligomers, thereby optimizing material properties for diverse applications (Ignat’ev et al., 2015).
Antimicrobial Activity
Certain N-substituted ureas have been shown to exhibit moderate antimicrobial activity, suggesting their potential as candidates for the development of new antimicrobial agents. These compounds were synthesized through the condensation of chlorides of carbamidophosphoric acids with lutidine diol, highlighting the role of urea derivatives in exploring novel antimicrobial substances (Reddy et al., 2003).
Acetylcholinesterase Inhibition
Urea derivatives have also been investigated for their potential as acetylcholinesterase inhibitors, which are important for treating conditions such as Alzheimer's disease. Research into flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas aimed to optimize the spacer length and conformational flexibility, indicating the significance of urea compounds in medicinal chemistry and enzyme inhibition studies (Vidaluc et al., 1995).
Rheology and Gelation of Hydrogels
The rheology and morphology of hydrogels can be tuned using urea derivatives, suggesting applications in material science where the physical properties of gels are crucial. This research demonstrates the versatility of urea compounds in designing materials with specific mechanical and structural characteristics (Lloyd & Steed, 2011).
Soluble Epoxide Hydrolase Inhibition
In the context of pharmacological research, urea derivatives like 1-(1-Propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea (TPPU) are extensively used to modulate inflammation and protect against various diseases. The metabolism and effectiveness of such inhibitors highlight the role of urea compounds in developing therapeutic agents (Wan et al., 2019).
Properties
IUPAC Name |
1-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-3-[3-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F3N2O4/c16-15(17,18)11-2-1-3-12(8-11)20-13(22)19-9-14(24-7-5-21)4-6-23-10-14/h1-3,8,21H,4-7,9-10H2,(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNQQVTIUBAFMFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1(CNC(=O)NC2=CC=CC(=C2)C(F)(F)F)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F3N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.